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Compound of Interest

Compound Name: Lithospermic acid B

Cat. No.: B1238836

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of Lithospermic acid B, a naturally

occurring phenolic acid with significant therapeutic potential. The document details its primary

natural sources, presents quantitative data on its concentration in various plant materials,

outlines comprehensive experimental protocols for its extraction and analysis, and illustrates

key signaling pathways it modulates. This information is intended to serve as a valuable

resource for professionals engaged in natural product research, pharmacology, and drug

discovery.

Natural Sources of Lithospermic Acid B
Lithospermic acid B is predominantly found in plants belonging to the Lamiaceae (mint) and

Boraginaceae (borage) families. The most widely recognized and studied source is the dried

root of Salvia miltiorrhiza Bunge, a traditional Chinese medicinal herb also known as Danshen.

[1][2][3][4][5] Research has also identified its presence in other Salvia species, such as Salvia

officinalis (sage) and Salvia tomentosa.[3] Additionally, plants like Lithospermum officinale and
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various species within the Clinopodium and Hedeoma genera have been reported to contain

lithospermic acid derivatives.[6]

Quantitative Analysis of Lithospermic Acid B in
Natural Sources
The concentration of Lithospermic acid B can vary significantly depending on the plant

species, the part of the plant used, and the growth stage. The following tables summarize

quantitative data from various studies.

Table 1: Concentration of Lithospermic Acid B in Salvia miltiorrhiza

Plant Part Growth Period
Concentration
(mg/g dry weight)

Reference

Roots Not Specified
Varies, can be a major

phenolic component
[7]

Hairy Root Cultures Day 18 (Ag+ treated) ~188 [8][9]

Hairy Root Cultures Not Specified ~54 [8][9]

Stems
Different growth

periods
Lower than roots [10]

Leaves
Different growth

periods
Lower than roots [10]

Flowers
Different growth

periods
Lower than roots [10]

Table 2: In Vitro and In Vivo Efficacy of Lithospermic Acid B and its Derivatives
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Model Compound Dose Duration
Key
Findings

Reference

Cytokine-

induced

apoptosis in

INS-1 cells

Magnesium

Lithospermat

e B

50 µM Pretreatment

Significantly

reduced cell

death

[1]

OLETF Rats

(Type 2

Diabetes

model)

Magnesium

Lithospermat

e B

40 mg/kg/day Not Specified

Significant

improvement

in glucose

tolerance

[1]

Myocardial

Ischemia/Rep

erfusion

(mice)

Lithospermic

Acid

50 mg/kg

(oral)

6 days

pretreatment

Attenuated

infarct area

and improved

cardiac

function

[2][3]

Hypoxia/Reo

xygenation in

H9C2 cells

Lithospermic

Acid
100 µM Not Specified

Ameliorated

oxidative

stress and

apoptosis

[2][3]

Rat Vascular

Smooth

Muscle Cells

Lithospermic

Acid

Concentratio

n-dependent
Not Specified

Inhibited

FBS-induced

proliferation

and LPS-

induced

migration

[11]

Acute

Myocardial

Infarction

(rat)

Magnesium

Lithospermat

e B

Not Specified Not Specified

Significantly

reduced

infarct size

[12]

Experimental Protocols
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Extraction and Isolation of Lithospermic Acid B from
Salvia miltiorrhiza
This protocol provides a general methodology for the extraction and purification of

Lithospermic acid B.

1. Preparation of Plant Material:

Air-dry the roots of Salvia miltiorrhiza at room temperature, protected from direct sunlight.

Grind the dried roots into a coarse powder (20-40 mesh).

2. Extraction:

Macerate the powdered plant material in 70% ethanol at a 1:10 solid-to-liquid ratio (w/v).

Perform the extraction under reflux for 2 hours and repeat the process three times.

Combine the extracts and concentrate under reduced pressure to remove the ethanol.

3. Purification using Macroporous Resin Chromatography:

Load the concentrated aqueous extract onto a D101 macroporous resin column.

Wash the column with deionized water to remove impurities.

Elute Lithospermic acid B with a stepwise gradient of ethanol in water (e.g., 20%, 50%,

80% ethanol).

Collect the fractions and monitor for the presence of Lithospermic acid B using Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

4. Further Purification by Preparative HPLC:

Pool the fractions rich in Lithospermic acid B and concentrate them.

Perform preparative HPLC on a C18 column.
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Use a mobile phase gradient of methanol and water containing a small percentage of formic

acid (e.g., 0.1%).

Collect the peak corresponding to Lithospermic acid B and confirm its purity using

analytical HPLC and spectroscopic methods (e.g., MS, NMR).[13][14]

Quantification of Lithospermic Acid B by HPLC
Instrumentation:

High-Performance Liquid Chromatograph with a UV or Photodiode Array (PDA) detector.

Analytical C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Chromatographic Conditions:

Mobile Phase: A gradient of Solvent A (e.g., water with 0.1% formic acid) and Solvent B (e.g.,

acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Injection Volume: 10-20 µL.

Procedure:

Standard Preparation: Prepare a stock solution of pure Lithospermic acid B in methanol.

Create a series of dilutions to generate a calibration curve.

Sample Preparation: Extract the plant material as described in the extraction protocol. Filter

the final extract through a 0.45 µm syringe filter before injection.

Analysis: Inject the standards and samples into the HPLC system.

Quantification: Identify the Lithospermic acid B peak in the sample chromatogram by

comparing the retention time with the standard. Calculate the concentration based on the

peak area and the calibration curve.[7][10]
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Signaling Pathways Modulated by Lithospermic
Acid B
Nrf2-HO-1 Signaling Pathway
Lithospermic acid B has been shown to exert protective effects against oxidative stress by

activating the Nrf2-HO-1 signaling pathway. This pathway plays a crucial role in the cellular

defense against oxidative damage.

Lithospermic Acid B AMPKαActivates Nrf2-Keap1
Complex

Phosphorylates Nrf2,
Promotes Dissociation Nrf2

(nucleus)
Translocation ARE

(Antioxidant Response Element)
Binds to HO-1

(Heme Oxygenase-1)
Induces Transcription Cytoprotection &

Antioxidant Effects

Click to download full resolution via product page

Caption: Lithospermic Acid B activates the Nrf2-HO-1 pathway.

Piezo1 Signaling Pathway
Recent studies have identified the mechanosensitive ion channel Piezo1 as a target of

Lithospermic acid. By modulating Piezo1, Lithospermic acid can influence downstream

signaling cascades involved in inflammation and fibrosis.
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Caption: Lithospermic Acid modulates Piezo1 signaling.

Conclusion
Lithospermic acid B, primarily sourced from Salvia miltiorrhiza, demonstrates a wide range of

pharmacological activities, making it a compound of significant interest for drug development.

Its antioxidant, anti-inflammatory, and cytoprotective effects are mediated through complex

signaling pathways, including the Nrf2-HO-1 and Piezo1 pathways. The provided data and

protocols offer a solid foundation for researchers to further explore the therapeutic potential of

this promising natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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